sodium 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate

• IUPAC Name: sodium;2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate
• InChI: InChI=1S/C6H7N3O2.Na/c10-6(11)4-3-8-9-2-1-7-5(4)9;/h3,7H,1-2H2,(H,10,11);/q;+1/p-1
• InChI Key: SVZXVEORDHJPLP-UHFFFAOYSA-M
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)[O-])N1.[Na+]
• Molecular Formula: C6H6N3NaO2
• Molecular Weight: 175.12 g/mol
• CAS No.: 2034156-89-1

Description

Sodium 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate is a synthetic organic compound. It’s a derivative of the 1H-imidazo[1,2-b]pyrazole scaffold, which has been used in various scientific research applications. This compound is part of the imidazole family, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of this compound involves the selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Scientific Research Applications

DNA Synthesis Inhibition

Sodium 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate has demonstrated inhibitory effects on DNA synthesis in animal cells. This action is unique compared to other known DNA synthesis inhibitors, offering a distinctive mechanism that could be harnessed in scientific research, specifically in cell growth control and potentially in cancer research (Ennis et al., 1971).

Receptor Interaction Studies

The compound also exhibits interesting properties in receptor interaction studies. For instance, the sodium salt of a similar compound, diethyl 1H-pyrazole-3,5-dicarboxylate, demonstrates the ability to form stable complexes with various substances, suggesting potential applications in biochemistry and pharmacology (Reviriego et al., 2006).

Synthesis of Heterocyclic Compounds

The compound is also integral in the synthesis of various heterocyclic compounds, illustrating its versatility and significance in organic chemistry. For example, sodium 3-oxo-3-(1-phenyl-1H-pyrazol-4-yl)prop-1-en-1-olate, a related compound, is used to synthesize a wide range of heterocyclic compounds, indicating the compound's utility in the synthesis of complex organic molecules (Abdelhamid & Gomha, 2013).

Mechanism of Action

Target of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, suggesting they may interact with multiple targets .

Mode of Action

Imidazole derivatives are known to show both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms, which allows them to form two equivalent tautomeric forms . This property may contribute to their interaction with biological targets.

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biological activities, suggesting they may impact multiple biochemical pathways .

Pharmacokinetics

Imidazole derivatives are generally highly soluble in water and other polar solvents, which may influence their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a range of biological activities, suggesting they may have diverse molecular and cellular effects .

Action Environment

It is known that imidazole derivatives should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c to maintain their stability .

Biochemical Analysis

Biochemical Properties

Sodium 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase. These interactions help in modulating the activity of these enzymes, thereby affecting the overall oxidative stress levels in cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to activate the MAPK/ERK signaling pathway, leading to increased cell proliferation and survival. Additionally, it can alter the expression of genes involved in apoptosis, thereby promoting cell survival under stress conditions .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites or allosteric sites. For instance, it has been shown to inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation of target proteins. This inhibition can lead to changes in gene expression and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation play a crucial role in its long-term effects on cellular function. Studies have shown that it remains stable under physiological conditions for extended periods, allowing for sustained biological activity. Over time, it may undergo degradation, leading to a decrease in its efficacy. Long-term studies have indicated that prolonged exposure to this compound can result in adaptive cellular responses, such as increased expression of detoxifying enzymes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to have beneficial effects, such as reducing oxidative stress and promoting cell survival. At high doses, it can exhibit toxic effects, including cellular damage and apoptosis. Threshold effects have been noted, where a specific dosage range is required to achieve the desired therapeutic effects without causing adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, it can be metabolized by cytochrome P450 enzymes, leading to the formation of active metabolites. These metabolites can further influence metabolic flux and alter metabolite levels in cells. The compound’s involvement in these pathways highlights its potential impact on cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be actively transported across cell membranes by transporters such as ABC transporters. Once inside the cells, it can bind to intracellular proteins, influencing its localization and accumulation. These interactions determine the compound’s bioavailability and efficacy in different tissues .

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It can be targeted to specific compartments or organelles through targeting signals or post-translational modifications. For example, it has been observed to localize in the mitochondria, where it can influence mitochondrial function and energy production. This subcellular localization is crucial for its role in modulating cellular processes .